Cas no 1781180-95-7 (3-(2-nitroethyl)thiane)

• Product Name: 3-(2-nitroethyl)thiane
• CAS No: 1781180-95-7
• MF: C₇H₁₃NO₂S
• MW: 175.24862074852
• CID: 6196845
• PubChem ID: 105436264
• Update Time: 2025-06-07

3-(2-nitroethyl)thiane Chemical and Physical Properties

Names and Identifiers

• 3-(2-nitroethyl)thiane
• 1781180-95-7
• EN300-1728828

• Inchi： 1S/C7H13NO2S/c9-8(10)4-3-7-2-1-5-11-6-7/h7H,1-6H2
• InChI Key： LMCMFCFJNHZSRH-UHFFFAOYSA-N
• SMILES： S1CCCC(C1)CC[N+](=O)[O-]

Computed Properties

• Exact Mass: 175.06669983g/mol
• Monoisotopic Mass: 175.06669983g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 135
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 71.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thianes

Additional information on 3-(2-nitroethyl)thiane

Introduction to 3-(2-nitroethyl)thiane (CAS No. 1781180-95-7) and Its Emerging Applications in Chemical Biology and Medicine

The compound 3-(2-nitroethyl)thiane (CAS No. 1781180-95-7) represents a fascinating molecular entity that has garnered significant attention in the realm of chemical biology and medicinal chemistry. This organosulfur derivative, characterized by its thiolane backbone and a nitro-substituted ethyl side chain, exhibits unique structural and functional properties that make it a promising candidate for various biochemical investigations. The presence of both the thiol group and the nitro group provides a rich framework for chemical modifications, enabling the synthesis of novel derivatives with tailored biological activities.

Recent advancements in the field of drug discovery have highlighted the importance of heterocyclic compounds in developing therapeutic agents. 3-(2-nitroethyl)thiane stands out due to its ability to interact with biological targets in multiple ways. The thiolane ring, a sulfur-containing heterocycle, is known for its stability and versatility in forming coordination complexes with metals, which is particularly relevant in metallodrug design. Simultaneously, the nitro group serves as a versatile handle for further functionalization, allowing chemists to introduce additional pharmacophores or modify electronic properties for optimized bioactivity.

In the context of modern medicinal chemistry, the exploration of 3-(2-nitroethyl)thiane has been extended to investigate its potential as an intermediate in the synthesis of bioactive molecules. Studies have demonstrated its utility in generating thiol-based probes for protein targeting and imaging applications. The reactivity of the thiol group enables covalent labeling of biological molecules, facilitating high-resolution structural studies and interaction mapping. Furthermore, the nitro group can be reduced to an amine, expanding the synthetic possibilities for constructing more complex peptidomimetics or drug candidates.

One particularly intriguing aspect of 3-(2-nitroethyl)thiane is its potential application in modulating redox-sensitive signaling pathways. The nitro group is known to exhibit redox responsiveness, undergoing reduction under reducing conditions to form an amine while being oxidized back under oxidative stress. This property makes it an attractive moiety for designing prodrugs or redox-active therapeutics that can selectively release active species in response to cellular microenvironments. Such targeted release mechanisms are crucial for enhancing drug efficacy while minimizing off-target effects.

Recent research has also explored the antimicrobial properties of derivatives of 3-(2-nitroethyl)thiane. The combination of the thiolane scaffold and the nitro group imparts inhibitory activity against certain bacterial strains by interfering with essential metabolic pathways or membrane integrity. These findings align with the growing need for novel antimicrobial agents to combat rising antibiotic resistance. By leveraging computational chemistry and high-throughput screening techniques, researchers have identified structural modifications that enhance potency while maintaining selectivity against pathogenic organisms.

The role of 3-(2-nitroethyl)thiane in material science is another emerging area of interest. Its ability to form stable coordination complexes with transition metals has been exploited in developing advanced catalysts for organic transformations. Additionally, the compound’s photophysical properties make it a candidate for applications in optoelectronic devices, such as organic light-emitting diodes (OLEDs) or sensors. These interdisciplinary applications underscore the versatility of 3-(2-nitroethyl)thiane as a building block for innovative chemical systems.

From a synthetic chemistry perspective, 3-(2-nitroethyl)thiane offers a unique platform for exploring new reaction pathways and methodologies. The interplay between sulfur and nitrogen-containing heterocycles has opened up possibilities for catalytic C-H activation, cross-coupling reactions, and other transformations that are pivotal in modern drug discovery pipelines. By integrating principles from organometallic chemistry and photochemistry, researchers have been able to develop novel synthetic strategies that expand the toolbox for constructing complex molecular architectures.

The future prospects of 3-(2-nitroethyl)thiane are vast, with ongoing investigations focusing on its role in precision medicine and personalized therapeutics. By correlating structural features with biological outcomes using advanced computational modeling techniques, scientists aim to rationally design derivatives that exhibit enhanced specificity and reduced toxicity. These efforts are supported by collaborations across academia and industry, which are essential for translating laboratory discoveries into tangible medical benefits.

In summary,3-(2-nitroethyl)thiane (CAS No. 1781180-95-7) represents a multifaceted compound with significant potential across multiple disciplines within chemical biology and medicine. Its unique structural features enable diverse applications ranging from drug development to material science, making it a cornerstone molecule for future research endeavors. As our understanding of its properties continues to evolve,3-(2-nitroethyl)thiane is poised to play an increasingly important role in shaping the next generation of therapeutic interventions.